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Compound of Interest

Compound Name: Fullerene C70

Cat. No.: B051282 Get Quote

Essential guidance for the safe handling and disposal of Fullerene C70, ensuring the

protection of personnel and the environment.

This document provides a comprehensive, step-by-step guide for researchers, scientists, and

drug development professionals on the proper disposal procedures for Fullerene C70.

Adherence to these protocols is critical for maintaining laboratory safety and regulatory

compliance. Fullerene C70, a carbon nanomaterial, requires specialized handling due to its

potential health hazards, including serious eye and respiratory irritation.

Immediate Safety and Handling
Before beginning any work with Fullerene C70, it is imperative to consult the Safety Data

Sheet (SDS). The primary hazards associated with Fullerene C70 are its potential to cause

serious eye irritation and respiratory irritation. It is also classified as a flammable solid.[1][2][3]

Key safety precautions include:

Ventilation: Always handle Fullerene C70 in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize the risk of inhalation.[2][3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes, but

is not limited to:

Safety goggles with side shields or a face shield.[3][4]
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Chemical-resistant gloves (e.g., nitrile).[2][4]

A lab coat or other protective clothing.[3]

Avoid Dust Formation: Take extreme care to avoid the generation of dust when handling

Fullerene C70 powder.[2][3]

Personal Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.

[2][4]

Spill Management
In the event of a Fullerene C70 spill, immediate and appropriate action is necessary to prevent

exposure and contamination.

For small, contained spills:

Restrict Access: Immediately alert others in the vicinity and restrict access to the spill area.

Containment: Cover the spill with an absorbent material to prevent further dispersal.

Collection: Carefully sweep or scoop the spilled material into a designated, sealable waste

container. Avoid dry sweeping, which can generate dust. If possible, use a vacuum cleaner

equipped with a HEPA filter.[4]

Decontamination: Clean the spill area with a damp cloth or paper towels.

Disposal: All materials used for cleanup (absorbent pads, contaminated PPE, etc.) must be

disposed of as hazardous waste.

For large or uncontained spills, evacuate the area and contact your institution's environmental

health and safety (EHS) office for assistance.

Quantitative Exposure and Waste Data
Currently, there are no specific occupational exposure limits (OELs) established for Fullerene
C70 by major regulatory bodies. Similarly, specific quantitative waste concentration thresholds
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for carbon nanomaterials are not yet widely defined. The following table summarizes the

available information.

Parameter Value Source/Regulation

Occupational Exposure Limit

(OEL)
Not Established OSHA, NIOSH, ACGIH

NIOSH REL (Carbon

Nanotubes)

1 µg/m³ (elemental carbon, 8-

hr TWA)
NIOSH

Waste Classification Hazardous Waste
Institutional & Local

Regulations

Recommended Disposal

Method
Incineration Safety Data Sheets

Note: The NIOSH Recommended Exposure Limit (REL) for carbon nanotubes is provided for

reference, as a specific limit for Fullerene C70 has not been established.

Step-by-Step Disposal Procedure
The recommended method for the disposal of Fullerene C70 is through a licensed and

accredited waste disposal contractor, typically via incineration.[4] Do not dispose of Fullerene
C70 with regular trash or down the drain.[4]

Waste Segregation: All Fullerene C70 waste, including pure material, contaminated labware

(e.g., vials, pipette tips), and contaminated PPE, must be segregated from other laboratory

waste streams.

Containerization:

Place all solid Fullerene C70 waste into a clearly labeled, durable, and sealable container.

The container should be made of a material that is compatible with the waste and will not

leak or break.

Ensure the container is tightly closed to prevent the release of dust or particles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://downloads.ossila.com/msds/c70.pdf
https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://downloads.ossila.com/msds/c70.pdf
https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://www.benchchem.com/product/b051282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling:

Clearly label the waste container with "Hazardous Waste," "Fullerene C70," and any other

identifiers required by your institution and local regulations.

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be well-ventilated.

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.

Provide the waste disposal company with a copy of the Fullerene C70 Safety Data Sheet.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fullerene C70.
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Fullerene C70 Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of Fullerene C70.
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Experimental Protocols
Detailed experimental protocols for the in-laboratory neutralization or degradation of Fullerene
C70 waste are not readily available in scientific literature or safety guidelines. The standard and

recommended practice is to treat all Fullerene C70 waste as hazardous and to arrange for its

disposal through a professional service. This approach ensures the highest level of safety and

compliance with environmental regulations.

By adhering to these procedures, you can ensure the safe handling and disposal of Fullerene
C70, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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